Cas no 2172142-13-9 (5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-3-methylpentanoic acid)

• Product Name: 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-3-methylpentanoic acid
• CAS No: 2172142-13-9
• MF: C₂₅H₂₉N₃O₆
• MW: 467.514266729355
• CID: 6179070
• PubChem ID: 165538765
• Update Time: 2025-06-08

5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-3-methylpentanoic acid
• EN300-1520329
• 5-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-3-methylpentanoic acid
• 2172142-13-9

• Inchi： 1S/C25H29N3O6/c1-16(12-24(31)32)10-11-26-22(29)13-27-23(30)14-28-25(33)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,26,29)(H,27,30)(H,28,33)(H,31,32)
• InChI Key： CRAVADLUECQGIF-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(NCCC(C)CC(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.20563565g/mol
• Monoisotopic Mass: 467.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 134Ų

Additional information on 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-3-methylpentanoic acid

Comprehensive Overview of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-3-methylpentanoic acid (CAS No. 2172142-13-9)

5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-3-methylpentanoic acid is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. With its CAS No. 2172142-13-9, this compound has garnered significant attention due to its unique structural features, including the Fmoc-protected amino group and a branched alkyl chain. Researchers are increasingly exploring its applications in drug delivery systems, proteomics, and biomaterial engineering, aligning with the growing demand for precision medicine and targeted therapies.

The compound's molecular design incorporates a fluorenylmethyloxycarbonyl (Fmoc) group, a staple in solid-phase peptide synthesis (SPPS). This feature enhances its stability during chemical reactions, making it invaluable for peptide elongation and modification. Recent studies highlight its role in developing peptide-based vaccines and diagnostic probes, addressing contemporary challenges like personalized healthcare and early disease detection. Its carboxylic acid terminus further enables conjugation with nanoparticles or biopolymers, a hot topic in nanomedicine.

In the context of AI-driven drug discovery, 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-3-methylpentanoic acid exemplifies how computational chemistry accelerates molecular optimization. Platforms like AlphaFold and quantum mechanics simulations leverage such compounds to predict binding affinities and bioactivity. This synergy between wet-lab synthesis and in silico modeling resonates with the industry's shift toward high-throughput screening and rational drug design.

From an SEO perspective, queries such as "Fmoc peptide applications 2024", "CAS 2172142-13-9 supplier", and "peptide conjugation techniques" reflect user interest. The compound's versatility also intersects with trending topics like sustainable chemistry, where researchers seek greener synthesis routes to minimize environmental impact. Its methylpentanoic acid moiety is particularly scrutinized for metabolic stability, a critical factor in ADME/Tox studies.

Quality control of CAS No. 2172142-13-9 demands advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with GMP standards. As the biopharmaceutical sector expands, demand for such high-purity intermediates is projected to rise, driven by innovations in biologics and biosimilars. This positions the compound as a keystone reagent in both academic and industrial R&D pipelines.

In summary, 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-3-methylpentanoic acid epitomizes the convergence of cutting-edge chemistry and biomedical innovation. Its multifaceted utility—from peptide therapeutics to smart materials—ensures its relevance in an era prioritizing molecular precision and sustainable science.